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Compound of Interest

Compound Name:
Methyl 3-(trimethylsilyl)-4-

pentenoate

Cat. No.: B193374 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of Methyl
3-(trimethylsilyl)-4-pentenoate (CAS Number: 185411-12-5). Adherence to these procedures

is critical for ensuring laboratory safety and environmental compliance.

Methyl 3-(trimethylsilyl)-4-pentenoate is classified as a combustible liquid and requires

disposal as hazardous chemical waste.[1] Improper disposal can lead to safety hazards and

environmental contamination. Always consult your institution's specific hazardous waste

management protocols and the Safety Data Sheet (SDS) for this chemical before proceeding.

Key Safety and Physical Data
A summary of the essential quantitative data for Methyl 3-(trimethylsilyl)-4-pentenoate is

provided in the table below. This information is crucial for a comprehensive risk assessment

prior to handling and disposal.
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Property Value Source

CAS Number 185411-12-5 --INVALID-LINK--

Molecular Formula C₉H₁₈O₂Si --INVALID-LINK--[2]

Molecular Weight 186.32 g/mol --INVALID-LINK--[2]

Appearance Clear, colorless liquid --INVALID-LINK--

Flash Point 65 °C (149 °F) - closed cup --INVALID-LINK--

Density 0.899 g/mL at 25 °C --INVALID-LINK--

Boiling Point 54 °C at 5.5 mmHg --INVALID-LINK--

Storage Class 10 - Combustible liquids --INVALID-LINK--

Disposal Workflow
The following diagram outlines the decision-making process and procedural steps for the safe

disposal of Methyl 3-(trimethylsilyl)-4-pentenoate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-3-_trimethylsilyl_-4-pentenoate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-3-_trimethylsilyl_-4-pentenoate
https://www.benchchem.com/product/b193374?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b193374?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Have
Methyl 3-(trimethylsilyl)-4-pentenoate

for Disposal

Assess Hazards:
- Combustible Liquid

- Skin/Eye/Respiratory Irritant

Wear Appropriate PPE:
- Safety Goggles

- Chemical-Resistant Gloves
- Lab Coat

Work in a Well-Ventilated Area
(e.g., Chemical Fume Hood)

Segregate Waste:
- Is the waste mixed with

other chemicals?

Collect in a Designated,
Labeled, and Compatible

Hazardous Waste Container

 No 

Consult EHS for Guidance
on Proper Waste Stream

and Container

 Yes 

Securely Seal the
Waste Container

Store in a Designated
Hazardous Waste
Accumulation Area

Arrange for Pickup by
Institutional Environmental

Health & Safety (EHS)

End: Proper Disposal
Complete

Click to download full resolution via product page

Caption: Disposal workflow for Methyl 3-(trimethylsilyl)-4-pentenoate.
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Experimental Protocol: Hydrolysis for Silyl Ether
Cleavage (for potential pre-treatment)
In some instances, chemical transformation to a less hazardous substance may be a viable

pre-treatment step before final disposal, subject to institutional and local regulations. The

following is a general protocol for the hydrolysis of the silyl ether in Methyl 3-(trimethylsilyl)-4-
pentenoate. This procedure should only be performed by trained personnel in a controlled

laboratory setting.

Objective: To cleave the trimethylsilyl group, yielding D-(+)-trehalose and trimethylsilanol. D-(+)-

trehalose is generally considered non-hazardous, simplifying the waste stream.[3]

Materials:

Methyl 3-(trimethylsilyl)-4-pentenoate waste

Tetrahydrofuran (THF)

1 M Hydrochloric acid (HCl)

Saturated sodium bicarbonate (NaHCO₃) solution

Ethyl acetate

Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Appropriate reaction vessel with a magnetic stir bar

Separatory funnel

Waste containers for aqueous and organic waste

Personal Protective Equipment (PPE): safety goggles, chemical-resistant gloves, lab coat

Procedure:

Dissolution: In a chemical fume hood, dissolve the Methyl 3-(trimethylsilyl)-4-pentenoate
waste in a minimal amount of THF.
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Acidification: While stirring, slowly add 1 M HCl to the solution. A stoichiometric excess of

HCl relative to the silyl groups is recommended to ensure complete hydrolysis.

Reaction Monitoring: Allow the reaction to stir at room temperature. The progress of the

hydrolysis can be monitored by thin-layer chromatography (TLC), observing the

disappearance of the starting material and the appearance of a more polar product spot.

Neutralization: Once the reaction is complete, carefully neutralize the mixture by adding a

saturated NaHCO₃ solution until the pH is approximately 7. Be aware of potential gas

evolution (CO₂).

Extraction: Transfer the mixture to a separatory funnel. Separate the aqueous and organic

layers. Extract the aqueous layer with ethyl acetate to remove any remaining organic-soluble

impurities.

Drying: Dry the organic layer containing trimethylsilanol over an anhydrous drying agent like

Na₂SO₄ or MgSO₄.

Waste Segregation:

The aqueous layer, primarily containing the hydrolyzed product, should be evaluated for

hazardous characteristics before being considered for disposal as non-hazardous

aqueous waste, in accordance with local regulations.

The dried organic layer contains trimethylsilanol in an organic solvent and must be

disposed of as flammable hazardous waste.[3]

Disclaimer: Always handle chemical waste in accordance with local, state, and federal

regulations. This guide is for informational purposes and should be supplemented by your

institution's specific safety and disposal protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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